Cas no 80483-89-2 ((22S,23S)-Homobrassinolide)

(22S,23S)-Homobrassinolide is a bioactive brassinosteroid compound known for its potent plant growth-regulating properties. Structurally similar to natural brassinolides, it exhibits enhanced stability and efficacy in promoting cell elongation, division, and stress tolerance in plants. Its stereospecific (22S,23S) configuration ensures high affinity for brassinosteroid receptors, enabling low-dose activity in applications such as crop yield enhancement and abiotic stress mitigation. The compound is widely studied for its role in improving photosynthesis, nutrient uptake, and resistance to environmental stressors like drought and salinity. Its synthetic purity and consistent bioactivity make it valuable for agricultural research and precision farming applications.
(22S,23S)-Homobrassinolide structure
(22S,23S)-Homobrassinolide structure
Product Name:(22S,23S)-Homobrassinolide
CAS No:80483-89-2
MF:C29H50O6
MW:494.703710079193
MDL:MFCD00058438
CID:93814
PubChem ID:24895446
Update Time:2025-06-14

(22S,23S)-Homobrassinolide Chemical and Physical Properties

Names and Identifiers

    • 22(S),23(S)-homobrassinolide
    • 28-Homobrassinolide
    • (22S,23S)-28-Homo Brassinolide
    • (22R)-22-hydroxycholesterol
    • (22S)-22-Hydroxycholesterol
    • 22(S)-hydroxycholesterol
    • 22-Hydroxycholesterol
    • 22R-hydroxycholesterol
    • 22S,23S-28-homobrassinolide
    • 22S,23S-homobrassinolide
    • A,22-diol
    • cholest-5-en-3beta,22-diol
    • Cholest-5-ene-3
    • Cholest-5-ene-3beta,22-diol
    • (1R,3aS,3bS,6aS,8S,9R,10aR,10bS,12aS)-1-[(1S,2S,3S,4S)-4-Ethyl-2,3-dihydroxy-1,5-dimethylhexyl]hexadecahydro-8,9-dihydroxy-10a,12a-dimethyl-6H-benz[c]indeno[5,4-e]oxepin-6-one
    • Isohomobrassinolide
    • X4T52AD9TQ
    • (22S,23S)-homobrassinolide
    • BR 120
    • (1R,3aS,3bS,6aS,8S,9R,10aR,10bS,12aS)-1-[(1S,2S,3S,4S)-4-Ethyl-2,3-dihydroxy-1,5-dimethylhexyl]hexade
    • DTXSID70897328
    • UNII-X4T52AD9TQ
    • CS-0043351
    • CHEMBL1801919
    • 80483-89-2
    • 1ST15471
    • BR-120
    • AKOS040758567
    • HOMOBRASSINOLIDE, (22S,23S)-
    • Q27293556
    • 6H-Benz(c)indeno(5,4-e)oxepin-6-one, 1-((1S,2S,3S,4S)-4-ethyl-2,3-dihydroxy-1,5-dimethylhexyl)hexadecahydro-8,9-dihydroxy-10a,12a-dimethyl-, (1R,3aS,3bS,6aS,8S,9R,10aR,10bS,12aS)-
    • 22,23-DIEPI-28-HOMOBRASSINOLIDE
    • MS-29190
    • 28-EPIHOMOBRASSINOLIDE
    • (1S,2R,4R,5S,7S,11S,12S,15R,16S)-15-[(2S,3S,4S,5S)-5-ethyl-3,4-dihydroxy-6-methylheptan-2-yl]-4,5-dihydroxy-2,16-dimethyl-9-oxatetracyclo[9.7.0.02,7.012,16]octadecan-8-one
    • (22S,23S)-28-HOMOBRASSINOLIDE
    • 15-(5-Ethyl-3,4-dihydroxy-6-methylheptan-2-yl)-4,5-dihydroxy-2,16-dimethyl-9-oxatetracyclo[9.7.0.02,7.012,16]octadecan-8-one
    • 6H-Benz[c]indeno[5,4-e]oxepin-6-one,1-[(1S,2S,3S,4S)-4-ethyl-2,3-dihydroxy-1,5-dimethylhexyl]hexadecahydro-8,9-dihydroxy-10a,12a-dimethyl-,(1R,3aS,3bS,6aS,8S,9R,10aR,10bS,12aS)-
    • SSHB
    • 6H-Benz[c]indeno[5,4-e]oxepin-6-one, 1-[(1S,2S,3S,4S)-4-ethyl-2,3-dihydroxy-1,5-dimethylhexyl]hexadecahydro-8,9-dihydroxy-10a,12a-dimethyl-, (1R,3aS,3bS,6aS,8S,9R,10aR,10bS,12aS)-
    • HY-112102
    • (1R,3aS,3bS,6aS,8S,9R,10aR,10bS,12aS)-1-[(1S,2S,3S,4S)-4-Ethyl-2,3-dihydroxy-1,5-dimethylhexyl]hexadecahydro-8,9-dihydroxy-10a,12a-dimethyl-6H-benz[c]indeno[5,4-e]oxepin-6-one (ACI)
    • B-Homo-7-oxastigmastan-6-one, 2,3,22,23-tetrahydroxy-, (2α,3α,5α,22S,23S)- (ZCI)
    • 6H-Benz[c]indeno[5,4-e]oxepin-6-one, 1-(4-ethyl-2,3-dihydroxy-1,5-dimethylhexyl)hexadecahydro-8,9-dihydroxy-10a,12a-dimethyl-, [1R-[1α(1S*,2S*,3S*,4S*),3aβ,3bα,6aβ,8β,9β,10aα,10bβ,12aα]]-
    • DTXCID201326693
    • DA-64543
    • (22S,23S)-Homobrassinolide
    • MDL: MFCD00058438
    • Inchi: 1S/C29H50O6/c1-7-17(15(2)3)26(33)25(32)16(4)19-8-9-20-18-14-35-27(34)22-12-23(30)24(31)13-29(22,6)21(18)10-11-28(19,20)5/h15-26,30-33H,7-14H2,1-6H3/t16-,17-,18-,19+,20-,21-,22+,23-,24+,25-,26-,28+,29+/m0/s1
    • InChI Key: HJIKODJJEORHMZ-DNVPGCTHSA-N
    • SMILES: C[C@@]12[C@@H]([C@H](C)[C@H](O)[C@@H](O)[C@@H](CC)C(C)C)CC[C@H]1[C@@H]1COC(=O)[C@H]3C[C@@H]([C@@H](C[C@]3(C)[C@H]1CC2)O)O

Computed Properties

  • Exact Mass: 494.36100
  • Monoisotopic Mass: 494.360739
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 6
  • Complexity: 770
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 107
  • XLogP3: 5.2

Experimental Properties

  • Color/Form: No data available
  • Density: 1.103
  • Melting Point: 193-194°C
  • Boiling Point: 633.5°C at 760 mmHg
  • Flash Point: 199.6°C
  • Refractive Index: 1.526
  • Solubility: Ethyl Acetate, Hexane
  • PSA: 107.22000
  • LogP: 3.78010
  • Vapor Pressure: 0.0±4.3 mmHg at 25°C

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(22S,23S)-Homobrassinolide Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Osmium tetroxide Solvents: Pyridine
Reference
Synthesis of 22S,23S-brassinosteroids based on stigmasterol
Akhrem, A. A.; et al, Zhurnal Organicheskoi Khimii, 1987, 23(4), 762-70

Production Method 2

Reaction Conditions
1.1 Reagents: Osmium tetroxide Solvents: Pyridine
Reference
New synthesis of (22S, 23S)-28-homobrassinolide
Akhrem, A. A.; et al, Doklady Akademii Nauk SSSR, 1985, 283(1), 130-3

Production Method 3

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Methanol ,  Water ;  4 h, reflux; reflux → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  1 h, reflux
1.3 Solvents: Chloroform
1.4 Reagents: Sodium bicarbonate ,  Sodium chloride Solvents: Water
Reference
New route for the synthesis of (22S,23S)-28-homobrassinolide
Massey, Archna P.; et al, Synthesis, 2003, (3), 426-430

Production Method 4

Reaction Conditions
1.1 Reagents: Trifluoroacetic acid ,  Sodium peroxoborate ;  6 h, 60 °C; 60 °C → rt
1.2 Solvents: Water ;  rt
1.3 Solvents: Ethyl acetate ;  rt
1.4 Reagents: N,N,N′,N′-Tetramethylethylenediamine ,  Sodium chloride Solvents: Water
2.1 Reagents: Potassium carbonate Solvents: Methanol ,  Water ;  4 h, reflux; reflux → rt
2.2 Reagents: Hydrochloric acid Solvents: Water ;  1 h, reflux
2.3 Solvents: Chloroform
2.4 Reagents: Sodium bicarbonate ,  Sodium chloride Solvents: Water
Reference
New route for the synthesis of (22S,23S)-28-homobrassinolide
Massey, Archna P.; et al, Synthesis, 2003, (3), 426-430

Production Method 5

Reaction Conditions
1.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: Pyridine ;  16 h, 28 °C
2.1 Reagents: Trifluoroacetic acid ,  Sodium peroxoborate ;  6 h, 60 °C; 60 °C → rt
2.2 Solvents: Water ;  rt
2.3 Solvents: Ethyl acetate ;  rt
2.4 Reagents: N,N,N′,N′-Tetramethylethylenediamine ,  Sodium chloride Solvents: Water
3.1 Reagents: Potassium carbonate Solvents: Methanol ,  Water ;  4 h, reflux; reflux → rt
3.2 Reagents: Hydrochloric acid Solvents: Water ;  1 h, reflux
3.3 Solvents: Chloroform
3.4 Reagents: Sodium bicarbonate ,  Sodium chloride Solvents: Water
Reference
New route for the synthesis of (22S,23S)-28-homobrassinolide
Massey, Archna P.; et al, Synthesis, 2003, (3), 426-430

Production Method 6

Reaction Conditions
1.1 Reagents: Bromine Solvents: Chloroform
2.1 Reagents: Lithium carbonate (Li2CO3) Solvents: Dimethylformamide
3.1 Reagents: Osmium tetroxide Solvents: Pyridine
Reference
Synthesis of 22S,23S-brassinosteroids based on stigmasterol
Akhrem, A. A.; et al, Zhurnal Organicheskoi Khimii, 1987, 23(4), 762-70

Production Method 7

Reaction Conditions
1.1 Reagents: Lithium carbonate (Li2CO3) Solvents: Dimethylformamide
2.1 Reagents: Osmium tetroxide Solvents: Pyridine
Reference
Synthesis of 22S,23S-brassinosteroids based on stigmasterol
Akhrem, A. A.; et al, Zhurnal Organicheskoi Khimii, 1987, 23(4), 762-70

Production Method 8

Reaction Conditions
1.1 Reagents: Phenol ,  Lithium carbonate (Li2CO3) ,  Lithium bromide Solvents: Dimethylformamide
2.1 Reagents: Osmium tetroxide Solvents: Pyridine
Reference
New synthesis of (22S, 23S)-28-homobrassinolide
Akhrem, A. A.; et al, Doklady Akademii Nauk SSSR, 1985, 283(1), 130-3

Production Method 9

Reaction Conditions
1.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: Pyridine ;  16 h, 28 °C
2.1 Reagents: Trifluoroacetic acid ,  Sodium peroxoborate ;  6 h, 60 °C; 60 °C → rt
2.2 Solvents: Water ;  rt
2.3 Solvents: Ethyl acetate ;  rt
2.4 Reagents: N,N,N′,N′-Tetramethylethylenediamine ,  Sodium chloride Solvents: Water
3.1 Reagents: Potassium carbonate Solvents: Methanol ,  Water ;  4 h, reflux; reflux → rt
3.2 Reagents: Hydrochloric acid Solvents: Water ;  1 h, reflux
3.3 Solvents: Chloroform
3.4 Reagents: Sodium bicarbonate ,  Sodium chloride Solvents: Water
Reference
New route for the synthesis of (22S,23S)-28-homobrassinolide
Massey, Archna P.; et al, Synthesis, 2003, (3), 426-430

Production Method 10

Reaction Conditions
1.1 Reagents: Bromine Solvents: Dichloromethane
1.2 Reagents: Hydrogen bromide Solvents: Acetic acid ,  Chloroform
2.1 Reagents: Lithium carbonate (Li2CO3) Solvents: Dimethylformamide
3.1 Reagents: Osmium tetroxide Solvents: Pyridine
Reference
Synthesis of 22S,23S-brassinosteroids based on stigmasterol
Akhrem, A. A.; et al, Zhurnal Organicheskoi Khimii, 1987, 23(4), 762-70

Production Method 11

Reaction Conditions
1.1 Reagents: Hydrogen bromide Solvents: Acetic acid ,  Water
2.1 Reagents: Bromine Solvents: Chloroform
3.1 Reagents: 2,2,2-Trifluoroethaneperoxoic acid Solvents: Dichloromethane
4.1 Reagents: Phenol ,  Lithium carbonate (Li2CO3) ,  Lithium bromide Solvents: Dimethylformamide
5.1 Reagents: Osmium tetroxide Solvents: Pyridine
Reference
New synthesis of (22S, 23S)-28-homobrassinolide
Akhrem, A. A.; et al, Doklady Akademii Nauk SSSR, 1985, 283(1), 130-3

Production Method 12

Reaction Conditions
1.1 Reagents: Bromine Solvents: Chloroform
2.1 Reagents: 2,2,2-Trifluoroethaneperoxoic acid Solvents: Dichloromethane
3.1 Reagents: Phenol ,  Lithium carbonate (Li2CO3) ,  Lithium bromide Solvents: Dimethylformamide
4.1 Reagents: Osmium tetroxide Solvents: Pyridine
Reference
New synthesis of (22S, 23S)-28-homobrassinolide
Akhrem, A. A.; et al, Doklady Akademii Nauk SSSR, 1985, 283(1), 130-3

Production Method 13

Reaction Conditions
1.1 Reagents: 2,2,2-Trifluoroethaneperoxoic acid Solvents: Dichloromethane
2.1 Reagents: Phenol ,  Lithium carbonate (Li2CO3) ,  Lithium bromide Solvents: Dimethylformamide
3.1 Reagents: Osmium tetroxide Solvents: Pyridine
Reference
New synthesis of (22S, 23S)-28-homobrassinolide
Akhrem, A. A.; et al, Doklady Akademii Nauk SSSR, 1985, 283(1), 130-3

Production Method 14

Reaction Conditions
1.1 Reagents: Sodium periodate Catalysts: Ruthenium trichloride Solvents: Acetone ,  Acetonitrile ,  Ethyl acetate ,  Water ;  3 min, 4 °C; 3 min, 5 - 6 °C
1.2 Reagents: Sodium pyrosulfite Solvents: Water ;  5 min
1.3 Solvents: Ethyl acetate
1.4 Reagents: Sodium chloride Solvents: Water
2.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: Pyridine ;  16 h, 28 °C
3.1 Reagents: Trifluoroacetic acid ,  Sodium peroxoborate ;  6 h, 60 °C; 60 °C → rt
3.2 Solvents: Water ;  rt
3.3 Solvents: Ethyl acetate ;  rt
3.4 Reagents: N,N,N′,N′-Tetramethylethylenediamine ,  Sodium chloride Solvents: Water
4.1 Reagents: Potassium carbonate Solvents: Methanol ,  Water ;  4 h, reflux; reflux → rt
4.2 Reagents: Hydrochloric acid Solvents: Water ;  1 h, reflux
4.3 Solvents: Chloroform
4.4 Reagents: Sodium bicarbonate ,  Sodium chloride Solvents: Water
Reference
New route for the synthesis of (22S,23S)-28-homobrassinolide
Massey, Archna P.; et al, Synthesis, 2003, (3), 426-430

Production Method 15

Reaction Conditions
1.1 Reagents: Tosyl chloride Solvents: Pyridine
1.2 Reagents: Potassium acetate Solvents: Acetone ,  Water
1.3 Reagents: Chromic acid (H2CrO4)
2.1 Reagents: Bromine Solvents: Dichloromethane
2.2 Reagents: Hydrogen bromide Solvents: Acetic acid ,  Chloroform
3.1 Reagents: Lithium carbonate (Li2CO3) Solvents: Dimethylformamide
4.1 Reagents: Osmium tetroxide Solvents: Pyridine
Reference
Synthesis of 22S,23S-brassinosteroids based on stigmasterol
Akhrem, A. A.; et al, Zhurnal Organicheskoi Khimii, 1987, 23(4), 762-70

(22S,23S)-Homobrassinolide Raw materials

(22S,23S)-Homobrassinolide Preparation Products

(22S,23S)-Homobrassinolide Suppliers

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(CAS:80483-89-2)(22S,23S)-Homobrassinolide
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Quantity:25mg/50mg/100mg
Purity:99%
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Price ($):160.0/243.0/465.0
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Additional information on (22S,23S)-Homobrassinolide

Comprehensive Guide to (22S,23S)-Homobrassinolide (CAS No. 80483-89-2): Properties, Applications, and Research Insights

(22S,23S)-Homobrassinolide (CAS No. 80483-89-2) is a naturally occurring brassinosteroid, a class of plant hormones known for their critical role in growth regulation, stress tolerance, and crop yield enhancement. With the increasing demand for sustainable agriculture and organic farming solutions, this compound has garnered significant attention from researchers and agronomists alike. Its unique steroidal structure and bioactivity make it a promising candidate for modern agricultural applications.

The molecular formula of (22S,23S)-Homobrassinolide is C29H50O6, and it belongs to the 28-homobrassinolide subgroup. Unlike synthetic growth regulators, this compound mimics natural plant hormones, making it an eco-friendly alternative for crop management. Recent studies highlight its efficacy in improving photosynthetic efficiency, nutrient uptake, and drought resistance—topics frequently searched by farmers and biotech enthusiasts.

One of the most searched questions about brassinosteroids is: "How do they enhance plant resilience under abiotic stress?" Research on (22S,23S)-Homobrassinolide reveals its ability to upregulate stress-responsive genes, such as those encoding antioxidant enzymes like superoxide dismutase (SOD) and catalase (CAT). This aligns with the growing interest in climate-smart agriculture, where compounds like this help crops adapt to extreme weather conditions.

In commercial formulations, (22S,23S)-Homobrassinolide is often labeled as a plant growth promoter or biostimulant. Its applications range from seed treatment to foliar sprays, with optimized concentrations varying by crop type. For instance, trials in rice and wheat showed yield increases of 15–20%, addressing the global search for high-yielding crop solutions. Notably, its low toxicity profile (LD50 > 2000 mg/kg) makes it suitable for integrated pest management (IPM) systems.

From an SEO perspective, trending queries like "brassinosteroids vs. gibberellins" or "homobrassinolide dosage for tomatoes" reflect user curiosity about comparative efficacy and practical usage. Unlike gibberellins, which primarily stimulate elongation, (22S,23S)-Homobrassinolide offers a broader spectrum of benefits, including cell division and vascular development. Dosage recommendations typically range from 0.01–0.1 ppm, validated by peer-reviewed studies on solanaceous crops.

Innovations in nanocarrier delivery systems have further amplified the potential of (22S,23S)-Homobrassinolide. Nano-encapsulation improves its stability and bioavailability, a hot topic in agricultural nanotechnology forums. Such advancements address the compound’s inherent limitations, such as light sensitivity and rapid degradation in soil—a concern often raised in agrochemical discussions.

In summary, (22S,23S)-Homobrassinolide (CAS No. 80483-89-2) stands at the intersection of plant physiology and sustainable agrotechnology. Its multifaceted role in enhancing crop productivity, coupled with minimal environmental impact, positions it as a cornerstone of next-generation bio-based agrochemicals. For researchers and practitioners, understanding its mechanisms and optimal application strategies remains a priority in the quest for food security and ecological balance.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:80483-89-2)(22S,23S)-Homobrassinolide
A1038488
Purity:99%/99%/99%
Quantity:25mg/50mg/100mg
Price ($):160.0/243.0/465.0
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